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Compound of Interest

Compound Name:
2-(Naphthalen-2-yl)propan-1-

amine

CAS No.: 211315-03-6

Cat. No.: B13596757

Get Quote

Executive Summary & Structural Analysis[1]
This technical guide details the synthesis of 2-(Naphthalen-2-yl)propan-1-amine (CAS:

105515-92-4 for generic isomer class), a structural rigid analog of phenethylamine.

Crucial Structural Distinction: Researchers must distinguish this target from its positional

isomer, 1-(naphthalen-2-yl)propan-2-amine (the naphthalene analog of amphetamine/PAL-

287).

Target Molecule: Primary amine on a primary carbon (

), with the aryl group on the beta carbon (

).

Core Scaffold:

-arylpropylamine.
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Chirality: The molecule possesses a chiral center at

. The protocols below describe the synthesis of the racemic mixture

.

Retrosynthetic Logic
The most robust, high-yielding route utilizes the Nitrile Reduction Pathway. This approach

minimizes side reactions associated with reductive amination of aldehydes and avoids the

harsh conditions of amide dehydration.

Disconnection Strategy:

C-N Bond Formation: Reduction of a nitrile (

) to a primary amine (

).

C-C Bond Formation:

-Alkylation of a benzylic nitrile.

2-(Naphthalen-2-yl)propan-1-amine
(Target)

2-(Naphthalen-2-yl)propanenitrile
(Key Intermediate)

Reduction (LiAlH4)

2-Naphthylacetonitrile
(Commercial Starting Material)

C-Alkylation (MeI, Base)
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Figure 1: Retrosynthetic disconnection showing the linear two-step pathway from commercially

available 2-naphthylacetonitrile.

Experimental Protocols
Phase 1: Synthesis of 2-(Naphthalen-2-yl)propanenitrile
Objective: Introduction of the methyl group at the

-position via enolate alkylation.

Reagents:

2-Naphthylacetonitrile (1.0 eq)

Methyl Iodide (MeI) (1.1 eq)

Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

Tetrahydrofuran (THF), anhydrous

Alternative Base: Potassium tert-butoxide (

) can be used for milder conditions.

Step-by-Step Methodology:

Apparatus Setup: Flame-dry a 3-neck round-bottom flask under an Argon atmosphere. Equip

with a magnetic stir bar and a pressure-equalizing addition funnel.

Deprotonation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Dropwise add a solution of

2-naphthylacetonitrile (1.0 eq) in THF.

Mechanistic Insight: The benzylic protons are acidic (

). Evolution of

gas confirms enolate formation. Stir for 30–60 minutes until gas evolution ceases and the
solution turns a dark yellow/orange (characteristic of the benzylic anion).
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Alkylation: Cool the mixture to -78°C (dry ice/acetone bath) to favor mono-alkylation over di-

alkylation. Add Methyl Iodide (1.1 eq) dropwise.

Reaction: Allow the mixture to warm slowly to room temperature over 4 hours. Monitor via

TLC (Hexane:EtOAc 8:2). The starting material spot (

) should disappear.

Workup: Quench carefully with saturated

solution. Extract with Ethyl Acetate (

). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Target Yield: 85-92%.

Phase 2: Reduction to 2-(Naphthalen-2-yl)propan-1-
amine
Objective: Reduction of the nitrile triple bond to the primary amine using Lithium Aluminum

Hydride (

).

Reagents:

2-(Naphthalen-2-yl)propanenitrile (Intermediate from Phase 1)

Lithium Aluminum Hydride (

) (2.0 eq)

Diethyl Ether (

) or THF (Anhydrous)
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Step-by-Step Methodology:

Slurry Preparation: In a dry flask under Argon, suspend

(2.0 eq) in anhydrous

at 0°C.

Note:

is often preferred over THF for nitrile reductions to avoid ring-opening polymerization side
reactions, though THF is acceptable if temperature is controlled.

Addition: Dissolve the nitrile intermediate in a minimal volume of anhydrous solvent. Add

dropwise to the LAH suspension. The reaction is exothermic; maintain temperature

.[1]

Reflux: Once addition is complete, warm to room temperature, then reflux gently for 3–6

hours.

Endpoint: Monitor by TLC (DCM:MeOH:NH4OH 90:9:1). The nitrile spot will vanish,

replaced by a polar baseline spot (amine).

Fieser Quench (Critical Safety Step): Cool to 0°C. For every

grams of LAH used, add carefully in sequence:

mL water

mL 15% NaOH solution

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

mL water[1]

Result: A granular white precipitate (aluminum salts) forms, which is easily filtered.

Isolation: Filter the salts through a Celite pad. Rinse the pad with ether. Dry the filtrate over
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and concentrate under vacuum to yield the crude free base oil.

Phase 3: Salt Formation (Purification & Storage)
The free base is an oil prone to oxidation. Conversion to the Hydrochloride (HCl) salt is

required for stability.

Dissolve the crude oil in dry diethyl ether.

Cool to 0°C.

Add 2M HCl in diethyl ether (or bubble dry HCl gas) dropwise until precipitation is complete (

).

Filter the white solid, wash with cold ether, and recrystallize from Ethanol/Ether.

Reaction Mechanism & Pathway[4][5][6][7]
The reduction of the nitrile proceeds via sequential hydride transfer. This mechanism highlights

the necessity of anhydrous conditions, as the intermediate imine salt is moisture-sensitive.

Nitrile
(R-CN)

Imine Salt
(R-CH=N-Al-)

+ H- (from LAH) Al-Amine Complex
(R-CH2-N(Al)-)

+ H- (from LAH) Primary Amine
(R-CH2-NH2)

Hydrolysis (H2O)

Click to download full resolution via product page

Figure 2: Mechanistic flow of nitrile reduction.[2] The double hydride addition occurs prior to the

aqueous workup.
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Parameter Specification / Result

Molecular Formula

Molecular Weight 185.27 g/mol (Free Base)

Physical State White crystalline solid (HCl salt)

Solubility Water (High for HCl salt), Ethanol, DMSO

Yield (Step 1) 88% (Lit. range 85-92%)

Yield (Step 2) 82% (Lit. range 75-90%)

Key impurity
2-(Naphthalen-2-yl)propan-2-amine (if alkylation

overshoots)

Safety & Compliance (E-E-A-T)
Cyanide Hazards: While the starting material is a nitrile (organic cyanide), it does not release

free cyanide ions under these conditions. However, strong acids should be avoided until the

workup of the reduction step is complete.

LAH Handling: Lithium Aluminum Hydride is pyrophoric. It reacts violently with water and

protic solvents. All glassware must be oven-dried. A Class D fire extinguisher (sand/soda

ash) must be available.

Waste Disposal: The aluminum salt byproducts from the Fieser quench must be disposed of

as solid chemical waste. Aqueous layers from the nitrile alkylation may contain trace iodides

and should be treated accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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